(3S*,4S*)-1-[3-(5-methyl-1H-tetrazol-1-yl)propyl]-4-pyridin-2-ylpyrrolidine-3-carboxylic acid

• IUPAC Name: (3S,4S)-1-[3-(5-methyltetrazol-1-yl)propyl]-4-pyridin-2-ylpyrrolidine-3-carboxylic acid
• InChI: InChI=1S/C15H20N6O2/c1-11-17-18-19-21(11)8-4-7-20-9-12(13(10-20)15(22)23)14-5-2-3-6-16-14/h2-3,5-6,12-13H,4,7-10H2,1H3,(H,22,23)/t12-,13-/m1/s1
• InChI Key: PISRZXQHGTUGIB-CHWSQXEVSA-N
• Canonical SMILES: CC1=NN=NN1CCCN2CC(C(C2)C(=O)O)C3=CC=CC=N3
• Isomeric SMILES: CC1=NN=NN1CCCN2C[C@H]([C@@H](C2)C(=O)O)C3=CC=CC=N3
• Molecular Formula: C15H20N6O2
• Molecular Weight: 316.36 g/mol

Description

(3S*,4S*)-1-[3-(5-methyl-1H-tetrazol-1-yl)propyl]-4-pyridin-2-ylpyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C15H20N6O2 and its molecular weight is 316.36 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 316.16477390 g/mol and the complexity rating of the compound is 409. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Polymer Development

A significant application of tetrazole-containing carboxylic acids involves the development of new polymeric materials with enhanced properties. For example, new soluble poly(amide–imide–imide)s have been synthesized using a tetraimide-dicarboxylic acid derived from compounds including aminobenzoic acid and pyridine-based structures. These polymers exhibit remarkable solubility in organic solvents, along with high thermal stability and mechanical strength, making them suitable for advanced material applications (Yang, Chen, & Wei, 2002).

Chemical Functionalization and Reactivity Studies

Research has also focused on the functionalization reactions of pyridine-based carboxylic acids, leading to the synthesis of novel compounds. For instance, studies have explored the reactions of 4-benzoyl-1,5-diphenyl-1H-pyrazole-3-carboxylic acid with diamines, yielding structurally interesting compounds that could serve as building blocks for further chemical synthesis (Yıldırım, Kandemirli, & Demir, 2005).

Medicinal Chemistry and Drug Design

The structural motifs present in tetrazole-containing carboxylic acids find applications in medicinal chemistry and drug design. For instance, these compounds have been studied for their potential as antianaphylactic agents, demonstrating significant antiallergic activity and offering a promising avenue for the development of new therapeutic agents (Nohara et al., 1985).

Coordination Chemistry and Material Science

Furthermore, these compounds play a crucial role in coordination chemistry, leading to the synthesis of new metal-organic frameworks (MOFs) and coordination compounds. These materials exhibit interesting properties, such as luminescence and selective gas adsorption, making them relevant for applications in sensing, catalysis, and environmental remediation (Zou et al., 2014).